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Compound of Interest

Compound Name: Ethanesulfonic acid

Cat. No.: B146906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

liquid ethanesulfonic acid. The information is curated for researchers, scientists, and

professionals in drug development who require precise data for modeling, formulation, and

synthesis applications. This document summarizes key quantitative data in accessible tables,

details common experimental methodologies for property determination, and includes a

workflow diagram for laboratory-based physical property characterization.

Core Physical and Chemical Properties
Ethanesulfonic acid (CAS No: 594-45-6), with the chemical formula CH₃CH₂SO₃H, is a strong

organic acid.[1][2][3] It presents as a colorless to yellow or brown liquid and is known for its

high solubility in water.[4][5][6][7]

Summary of Quantitative Data
The following tables summarize the key physical properties of ethanesulfonic acid, compiled

from various literature sources.
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Property Value Notes

Molecular Formula C₂H₆O₃S [1][4]

Molar Mass 110.13 g/mol [1]

Appearance
Colorless to yellow or brown

liquid
[4][5][7]

Melting Point -17 °C (256 K; 1 °F) [1][4][5]

Boiling Point

122-123 °C at 0.01 mmHg

136-140 °C at 3 hPa 140 °C at

2 mmHg

Boiling point is pressure-

dependent.[1][8][9]

Density 1.34 - 1.35 g/mL at 20-25 °C [1][4][5][9]

Refractive Index n20/D 1.4325 - 1.4355
Measured at 20°C using the

sodium D-line.[4][5][10]

Flash Point >110 °C (>230 °F) [5][11]

Acidity (pKa) -1.68 [1]

Solubility Profile
Solvent Solubility Notes

Water Soluble

Highly soluble due to the polar

sulfonic acid group forming

hydrogen bonds with water.[6]

The solubility increases with

temperature.[6]

Organic Solvents

Soluble in some polar organic

solvents. Less soluble in non-

polar organic solvents.

Specific solubility data in

various organic solvents is less

commonly reported.

Experimental Protocols for Property Determination
The following sections outline the general experimental methodologies used to determine the

key physical properties of liquid samples like ethanesulfonic acid.
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Melting Point Determination
The melting point of a substance that is liquid at room temperature is more accurately

described as its freezing point. The determination of this property for ethanesulfonic acid,

which melts at -17°C, requires a controlled cooling apparatus.

Methodology: Capillary Method with Cooling

Sample Preparation: A small, dry sample of ethanesulfonic acid is introduced into a

capillary tube.

Apparatus Setup: The capillary tube is attached to a thermometer or a digital temperature

probe. This assembly is then placed in a cooling bath (e.g., a mixture of dry ice and acetone

or a cryostat).

Cooling and Observation: The bath is cooled slowly and stirred continuously to ensure

uniform temperature distribution. The temperature at which the first crystals appear and the

temperature at which the entire sample solidifies are recorded. This range represents the

freezing/melting point.

Heating for Melting Point: To confirm, the solidified sample is then slowly warmed, and the

temperature range over which it melts is observed. For a pure substance, the melting and

freezing points should be very close.

Boiling Point Determination
Due to its high boiling point at atmospheric pressure, the boiling point of ethanesulfonic acid
is typically determined under reduced pressure to prevent decomposition.

Methodology: Micro-Boiling Point in a Thiele Tube under Vacuum

Sample Preparation: A small amount of ethanesulfonic acid (a few microliters) is placed in

a small test tube or a fusion tube. A capillary tube, sealed at one end, is inverted and placed

inside the sample tube.

Apparatus Setup: The sample tube assembly is attached to a thermometer and placed in a

Thiele tube containing a high-boiling point liquid (e.g., mineral oil or silicone oil). The Thiele

tube is connected to a vacuum source.
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Heating and Observation: The Thiele tube is gently heated. As the temperature rises and the

pressure is reduced, a stream of bubbles will emerge from the inverted capillary tube.

Temperature Recording: The heat source is removed, and the apparatus is allowed to cool

slowly. The boiling point is the temperature at which the bubbling stops, and the liquid is

drawn back into the capillary tube. The pressure at which this occurs is also recorded.

Density Determination
The density of liquid ethanesulfonic acid can be accurately measured using a pycnometer or

a digital density meter.

Methodology: Pycnometer Method

Calibration: A clean, dry pycnometer of a known volume is weighed accurately.

Sample Measurement: The pycnometer is filled with ethanesulfonic acid, ensuring no air

bubbles are trapped. The filled pycnometer is then brought to a constant temperature (e.g.,

25°C) in a water bath.

Weighing: The pycnometer filled with the acid is weighed again.

Calculation: The mass of the ethanesulfonic acid is determined by subtracting the mass of

the empty pycnometer. The density is then calculated by dividing the mass of the acid by the

known volume of the pycnometer.

Refractive Index Determination
The refractive index is a measure of how light propagates through a substance and is a

characteristic property.

Methodology: Abbe Refractometer

Calibration: The Abbe refractometer is calibrated using a standard liquid with a known

refractive index (e.g., distilled water).

Sample Application: A few drops of ethanesulfonic acid are placed on the prism of the

refractometer.
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Measurement: The prism is closed, and the instrument is adjusted until the dividing line

between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

Reading: The refractive index is read directly from the instrument's scale. The temperature is

also recorded as the refractive index is temperature-dependent.

Solubility Determination
The solubility of ethanesulfonic acid in various solvents can be determined by the saturation

method.

Methodology: Saturation Shake-Flask Method

Sample Preparation: An excess amount of ethanesulfonic acid is added to a known volume

of the solvent in a sealed flask.

Equilibration: The flask is agitated (e.g., shaken or stirred) in a constant temperature bath for

a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached and the solution

is saturated.

Phase Separation: The undissolved acid is allowed to settle, or the solution is filtered or

centrifuged to separate the saturated solution from the excess solid.

Analysis: The concentration of ethanesulfonic acid in the saturated solution is determined

using a suitable analytical technique, such as titration with a standard base or high-

performance liquid chromatography (HPLC). The solubility is then expressed as mass of

solute per volume or mass of solvent.

Workflow for Physical Property Determination
The following diagram illustrates a generalized workflow for the experimental determination of

the physical properties of a liquid chemical like ethanesulfonic acid.
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General Workflow for Physical Property Determination of a Liquid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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